2-Isopropoxyethanol
2-Isopropoxyethanol
2-Isopropoxyethanol molecules self-associate by hydrogen bonding between OH group and partially etheric O atom and also by hydrophobic interaction between isopropoxyethyl groups.
Ethylene glycol isopropyl ether appears as a clear liquid. Density 0.903 g / cm3. Flash point 114°F. An irritant.
Ethylene glycol isopropyl ether appears as a clear liquid. Density 0.903 g / cm3. Flash point 114°F. An irritant.
Brand Name:
Vulcanchem
CAS No.:
109-59-1
VCID:
VC21017128
InChI:
InChI=1S/C5H12O2/c1-5(2)7-4-3-6/h5-6H,3-4H2,1-2H3
SMILES:
CC(C)OCCO
Molecular Formula:
C5H12O2
(CH3)2CHOCH2CH2OH
C5H12O2
(CH3)2CHOCH2CH2OH
C5H12O2
Molecular Weight:
104.15 g/mol
2-Isopropoxyethanol
CAS No.: 109-59-1
Cat. No.: VC21017128
Molecular Formula: C5H12O2
(CH3)2CHOCH2CH2OH
C5H12O2
Molecular Weight: 104.15 g/mol
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Specification
| Description | 2-Isopropoxyethanol molecules self-associate by hydrogen bonding between OH group and partially etheric O atom and also by hydrophobic interaction between isopropoxyethyl groups. Ethylene glycol isopropyl ether appears as a clear liquid. Density 0.903 g / cm3. Flash point 114°F. An irritant. |
|---|---|
| CAS No. | 109-59-1 |
| Molecular Formula | C5H12O2 (CH3)2CHOCH2CH2OH C5H12O2 |
| Molecular Weight | 104.15 g/mol |
| IUPAC Name | 2-propan-2-yloxyethanol |
| Standard InChI | InChI=1S/C5H12O2/c1-5(2)7-4-3-6/h5-6H,3-4H2,1-2H3 |
| Standard InChI Key | HCGFUIQPSOCUHI-UHFFFAOYSA-N |
| SMILES | CC(C)OCCO |
| Canonical SMILES | CC(C)OCCO |
| Boiling Point | 285.8 °F at 760 mm Hg (USCG, 1999) 145.0 °C 144 °C @ 743 MM HG at 99kPa: 139.5-144.5 °C 283°F |
| Colorform | COLORLESS LIQUID Colorless liquid. |
| Flash Point | 91.4 °F (USCG, 1999) 92 °F (33 °C) OC 44 °C c.c. (oc) 92°F |
| Melting Point | -60 °C |
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